![molecular formula C12H16N4O B1532042 2-(2-aminoethyl)-7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1(2H)-one CAS No. 2097976-31-1](/img/structure/B1532042.png)
2-(2-aminoethyl)-7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1(2H)-one
Overview
Description
2-(2-Aminoethyl)-7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1(2H)-one (2AETPI) is an important small molecule that has been studied extensively in the fields of biochemistry and physiology. It is a derivative of pyrazinamide, a compound that has been used in the treatment of tuberculosis for many years. 2AETPI has been used to study a variety of biochemical and physiological processes, including cellular respiration, protein synthesis, and signal transduction. In recent years, it has also been explored as a potential therapeutic agent for a variety of medical conditions.
Scientific Research Applications
Spectroscopic Analysis and Material Characterization
The compound has been studied using FT-IR and NMR spectroscopy to assess its structure through quantum chemical simulations . These studies are crucial for understanding the molecular framework and electronic properties, which are essential for material characterization in fields like nanotechnology and sensor development .
Nonlinear Optical (NLO) Properties
Research indicates that this compound exhibits promising NLO properties , suggesting its potential application in optoelectronic devices . This could lead to advancements in the development of components for lasers, optical switches, and other photonic technologies.
Molecular Stabilization Energy
The compound’s interactions, such as n → π * and π → π * transitions, contribute significantly to molecular stabilization energy . This property is significant for designing drugs with enhanced stability and for creating stable organic frameworks in chemical engineering .
Synthesis of Imidazoles
Imidazoles are crucial in synthesizing functional molecules used in everyday applications. The compound can be a key intermediate in the regiocontrolled synthesis of substituted imidazoles, which are vital in pharmaceuticals and agrochemicals .
Biomedical Research
The compound’s multi-functional groups make it a candidate for biomedical applications, such as in the design of contrast agents for imaging or as a building block for biocompatible polymers .
properties
IUPAC Name |
2-(2-aminoethyl)-7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O/c13-5-6-15-7-8-16-11(12(15)17)9-3-1-2-4-10(9)14-16/h7-8H,1-6,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOSHKWZECPUMFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN3C=CN(C(=O)C3=C2C1)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-aminoethyl)-7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1(2H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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